Cas no 2580099-92-7 (rac-methyl (1R,5R,6S)-3-azabicyclo3.2.0heptane-6-carboxylate)

Technical Introduction: rac-Methyl (1R,5R,6S)-3-azabicyclo[3.2.0]heptane-6-carboxylate is a bicyclic heterocyclic compound featuring a rigid 3-azabicyclo[3.2.0]heptane scaffold with a carboxylate ester functional group. This structure imparts stereochemical complexity and potential utility as a chiral building block in organic synthesis, particularly for pharmaceuticals and agrochemicals. The compound’s fused ring system enhances conformational stability, making it valuable for studying structure-activity relationships or as an intermediate in asymmetric synthesis. Its ester group offers versatility for further derivatization, enabling selective modifications. The rac-form provides a mixture of stereoisomers, useful for comparative studies or resolution processes. Suitable for research applications requiring constrained bicyclic frameworks with nitrogen-containing motifs.
rac-methyl (1R,5R,6S)-3-azabicyclo3.2.0heptane-6-carboxylate structure
2580099-92-7 structure
Product Name:rac-methyl (1R,5R,6S)-3-azabicyclo3.2.0heptane-6-carboxylate
CAS No:2580099-92-7
MF:C8H13NO2
MW:155.194322347641
CID:5660196
PubChem ID:165888765
Update Time:2025-10-29

rac-methyl (1R,5R,6S)-3-azabicyclo3.2.0heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2580099-92-7
    • EN300-27729449
    • rac-methyl (1R,5R,6S)-3-azabicyclo[3.2.0]heptane-6-carboxylate
    • rac-methyl (1R,5R,6S)-3-azabicyclo3.2.0heptane-6-carboxylate
    • Inchi: 1S/C8H13NO2/c1-11-8(10)6-2-5-3-9-4-7(5)6/h5-7,9H,2-4H2,1H3/t5-,6-,7+/m1/s1
    • InChI Key: JVTRXYCOSJBOQK-QYNIQEEDSA-N
    • SMILES: O(C)C([C@@H]1C[C@@H]2CNC[C@@H]21)=O

Computed Properties

  • Exact Mass: 155.094628657g/mol
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 38.3Ų

rac-methyl (1R,5R,6S)-3-azabicyclo3.2.0heptane-6-carboxylate Pricemore >>

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Additional information on rac-methyl (1R,5R,6S)-3-azabicyclo3.2.0heptane-6-carboxylate

Professional Introduction to Rac-Methyl (1R,5R,6S)-3-Azabicyclo[3.2.0]heptane-6-Carboxylate (CAS No. 2580099-92-7)

Rac-Methyl (1R,5R,6S)-3-Azabicyclo[3.2.0]heptane-6-Carboxylate, a compound with the CAS number 2580099-92-7, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a subject of intense research interest in recent years.

The molecular structure of Rac-Methyl (1R,5R,6S)-3-Azabicyclo[3.2.0]heptane-6-Carboxylate is characterized by a bicyclic framework consisting of three rings: a seven-membered azabicyclic core and two additional cycloalkane rings. This intricate arrangement contributes to its distinct stereochemistry, which is critical for its biological activity. The specific configuration at the 1R, 5R, and 6S positions is a key feature that influences its interactions with biological targets.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways with high specificity and efficacy. The bicyclic structure of Rac-Methyl (1R,5R,6S)-3-Azabicyclo[3.2.0]heptane-6-Carboxylate offers several advantages over traditional linear or planar molecules. These advantages include improved solubility, better cell permeability, and enhanced binding affinity to target proteins.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that it may interact with neurotransmitter receptors and ion channels in a manner that could alleviate symptoms associated with conditions such as epilepsy and chronic pain. The precise stereochemistry of the molecule allows for selective binding to these targets while minimizing off-target effects.

The carboxylate group at the 6-position of the molecule plays a crucial role in its pharmacological activity. This functional group not only contributes to the overall charge distribution but also facilitates interactions with polar regions of biological targets. The presence of this group has been shown to enhance the compound's ability to cross the blood-brain barrier, which is essential for treating central nervous system disorders.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists have been able to identify promising candidates for further investigation. In this context, Rac-Methyl (1R,5R,6S)-3-Azabicyclo[3.2.0]heptane-6-Carboxylate has emerged as a lead compound worthy of further exploration.

The synthesis of this compound presents unique challenges due to its complex stereochemistry. However, recent innovations in synthetic methodology have made it possible to produce high-purity samples on a scalable basis. These advancements have opened up new avenues for drug discovery and development.

One particularly interesting application area for this compound is in the field of enzyme inhibition. Enzymes are critical targets for many therapeutic agents, and modulating their activity can lead to significant therapeutic benefits. Studies have shown that Rac-Methyl (1R,5R,6S)-3-Azabicyclo[3.2.0]heptane-6-Carboxylate can interact with specific enzymes by binding to their active sites and altering their catalytic activity.

The potential therapeutic applications of this compound extend beyond neurological disorders and enzyme inhibition. Research is ongoing into its effects on other biological systems, including immune modulation and anti-inflammatory responses. These studies are part of a broader effort to develop novel therapeutics that can address multiple disease states simultaneously.

The development of new drug candidates is a complex process that involves multiple stages of research and testing. From initial discovery to clinical trials, each step is critical for ensuring that the final product is safe and effective. Rac-Methyl (1R,5R,6S)-3-Azabicyclo[3.2.0]heptane-6-Carboxylate represents an early but promising candidate in this journey.

In conclusion, Rac-Methyl (1R,5R,6S)-3-Azabicyclo[3.2.0]heptane-6-Carboxylate (CAS No. 2580099-92-7) is a remarkable compound with significant potential in pharmaceutical applications. Its unique structural features and stereochemistry make it an attractive candidate for further research and development in various therapeutic areas.

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